2-Cyclopropoxy-6-nitrobenzaldehyde

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-nitrobenzaldehyde
• InChI: InChI=1S/C10H9NO4/c12-6-8-9(11(13)14)2-1-3-10(8)15-7-4-5-7/h1-3,6-7H,4-5H2
• InChI Key: VFKXJNPDSULIGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2C=O)[N+](=O)[O-]

Description

2-Cyclopropoxy-6-nitrobenzaldehyde is a substituted benzaldehyde derivative featuring a cyclopropoxy group at the 2-position and a nitro group at the 6-position of the aromatic ring. The cyclopropoxy moiety introduces steric strain due to the three-membered cyclopropane ring, while the nitro group acts as a strong electron-withdrawing substituent.

Synthesis of this compound typically involves nucleophilic substitution, where a cyclopropoxide ion reacts with a halogenated nitrobenzaldehyde precursor under controlled conditions. Its stability is influenced by the strained cyclopropane ring, necessitating careful handling to avoid decomposition under heat or reactive environments .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-6-nitrobenzaldehyde typically involves the nitration of a suitable benzaldehyde precursor followed by the introduction of the cyclopropoxy group. One common method involves the nitration of 2-cyclopropoxybenzaldehyde using a mixture of nitric and sulfuric acids under controlled temperature conditions. The reaction is typically carried out at low temperatures to prevent over-nitration and to ensure the selective formation of the desired product.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-6-nitrobenzaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-6-nitrobenzaldehyde undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or sodium borohydride.

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Substitution: The nitro group can participate in nucleophilic aromatic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride in ethanol.

Oxidation: Potassium permanganate in an alkaline medium or chromium trioxide in acetic acid.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products Formed

Reduction: 2-Cyclopropoxy-6-aminobenzaldehyde.

Oxidation: 2-Cyclopropoxy-6-nitrobenzoic acid.

Substitution: Various substituted benzaldehydes depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-6-nitrobenzaldehyde has several applications in scientific research:

Chemistry: It serves as a building block in organic synthesis, particularly in the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and nitro groups.

Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-nitrobenzaldehyde depends on the specific chemical reactions it undergoes. For example, in reduction reactions, the nitro group is reduced to an amino group through the transfer of electrons and protons. In oxidation reactions, the aldehyde group is converted to a carboxylic acid through the addition of oxygen atoms. The molecular targets and pathways involved vary based on the specific application and reaction conditions.

Comparison with Similar Compounds

Electronic Properties:

• Cyclopropoxy Group : The oxygen atom donates electrons via resonance, but the cyclopropane ring’s angle strain limits conjugation, resulting in weaker electron-donating effects compared to methoxy or ethoxy groups.
• Nitro Group : A meta-substituted nitro group exerts moderate electron-withdrawing effects, reducing electron density at the aldehyde compared to para-substituted analogs.

Physical and Chemical Properties

Compound	Molecular Weight (g/mol)	Solubility (in Water)	Melting Point (°C)	Reactivity (Nucleophilic Addition)	Stability
2-Cyclopropoxy-6-nitrobenzaldehyde	221.2	Low	Not reported	Moderate (steric hindrance)	Heat-sensitive
2-Methoxy-6-nitrobenzaldehyde	195.1	Moderate	85–87	High	Stable
2-Phenoxy-6-nitrobenzaldehyde	243.2	Low	Not reported	Low (bulky substituent)	Stable

Key Observations :

• Reactivity: The cyclopropoxy group’s steric bulk reduces nucleophilic addition rates compared to methoxy analogs. Phenoxy derivatives exhibit even lower reactivity due to increased steric hindrance.
• Stability: Cyclopropoxy analogs are sensitive to thermal degradation, likely due to ring strain, whereas methoxy and phenoxy derivatives remain stable under standard conditions .